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Abstract

The term "Mancopper complex” in the context of agricultural fungicides typically refers to
formulations or tank mixes containing Mancozeb—a coordination complex of manganese and
zinc with the ethylene bis-dithiocarbamate ligand—and a copper-based fungicide.
Understanding the thermal decomposition of these combined-metal dithiocarbamate systems is
crucial for assessing their environmental fate, ensuring safe handling and storage, and for
toxicological studies relevant to drug development and human health. This guide provides a
comprehensive overview of the thermal decomposition of Mancopper complexes, drawing on
data from the individual components (Mancozeb and copper dithiocarbamates) to propose a
hypothesized decomposition pathway for the mixed-metal system. It includes detailed
experimental protocols for thermal analysis and visual representations of the decomposition
pathways and experimental workflows.

Introduction to Dithiocarbamate Complexes and the
"Mancopper” System

Dithiocarbamates are a class of organosulfur compounds that act as versatile chelating agents
for a wide range of metal ions. Their metal complexes have found extensive applications in

agriculture as fungicides and in various industrial processes. Mancozeb is a polymeric complex
of the manganese and zinc salts of ethylene bis-dithiocarbamate and is one of the most widely
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used fungicides globally.[1] Copper-based fungicides, such as copper hydroxide and copper
oxychloride, are also staples in disease management.[2]

The combination of Mancozeb and copper fungicides, herein referred to as the "Mancopper"
system, is often employed to enhance the spectrum of activity and manage fungicide
resistance.[2][3] While a distinct, isolated "Mancopper" molecular complex is hot a common
commercial product, the potential for in-situ complex formation in tank mixes exists. This guide
will, therefore, treat the Mancopper system as a mixture of Mancozeb and a copper
dithiocarbamate-like species, and its thermal decomposition will be inferred from the well-
documented behavior of its constituent parts.

Thermal Decomposition of Individual Components

The thermal stability and decomposition pathways of Mancozeb and copper dithiocarbamate
complexes have been investigated using techniques such as thermogravimetric analysis (TGA)
and differential scanning calorimetry (DSC).

Thermal Decomposition of Mancozeb

The thermal decomposition of Mancozeb is a multi-stage process that varies depending on the
atmosphere (inert or oxidative).

e In an Inert Atmosphere (Pyrolysis): The decomposition of Mancozeb typically begins around
125°C and proceeds in multiple steps, leading to the formation of metal sulfides (MnS and
ZnS) as the final solid residue at high temperatures (around 950°C).[4][5] The primary
gaseous products evolved during pyrolysis are carbon disulfide (CSz) and hydrogen sulfide
(H2S).[5] A small initial weight loss below 120°C is generally attributed to the loss of
moisture.[4]

» In an Oxidative Atmosphere (Air): In the presence of air, the decomposition of Mancozeb
starts at a slightly higher temperature (around 150°C) and follows a more complex pathway.
[5] The initial step involves the loss of CS2 and the formation of ethylene thiourea, along with
zinc and manganese sulfides (ZnS and MnS).[5] These metal sulfides are subsequently
oxidized at higher temperatures (between approximately 226°C and 650°C) to form zinc
oxide (ZnO) and manganese sulfate (MnSQa4).[5][6] Finally, the manganese sulfate
decomposes at even higher temperatures (650°C to 950°C) to yield manganese(lll) oxide
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(Mn30a4).[5][6] The gaseous byproducts in an oxidative atmosphere include carbon monoxide
(CO), carbon dioxide (COz2), carbon disulfide (CS2), and sulfur dioxide (SO2).[5]

Thermal Decomposition of Copper Dithiocarbamate
Complexes

The thermal decomposition of copper(ll) dithiocarbamate complexes also proceeds in multiple
stages and is influenced by the surrounding atmosphere.

¢ In an Inert Atmosphere: In a nitrogen or helium atmosphere, copper dithiocarbamate
complexes typically decompose to form copper(l) sulfide (CuS) as the primary solid residue.
[4][7] The decomposition often occurs in a rapid, multi-stage process with a significant mass
loss in the initial stage.[4][7]

e In an Oxidative Atmosphere: When heated in air, the decomposition pathway is altered. The
initial decomposition may still lead to the formation of copper sulfide, which is then oxidized
at higher temperatures to copper sulfate (CuSOa4) and subsequently decomposes to
copper(ll) oxide (CuO) as the final product.[4][7]

Hypothesized Thermal Decomposition of the
Mancopper System

Based on the decomposition behavior of the individual components, a hypothetical thermal
decomposition pathway for the Mancopper system can be proposed. It is important to note that
interactions between the manganese, zinc, and copper components may alter the specific
decomposition temperatures and intermediate species.

In an Inert Atmosphere

In an inert atmosphere, the Mancopper complex would likely undergo a multi-stage
decomposition, with the initial steps involving the breakdown of the dithiocarbamate ligand to
release gaseous products such as CSz and HzS. The solid residue would be expected to be a
mixture of the metal sulfides: MnS, ZnS, and CusS.

In an Oxidative Atmosphere
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Under oxidative conditions, the decomposition is expected to be more complex. The initial
stages would likely mirror those of Mancozeb and copper dithiocarbamates, with the evolution
of CS2, SO2, CO, and CO2z and the formation of intermediate metal sulfides. At higher
temperatures, these sulfides would be oxidized. The final solid residue would likely be a
mixture of metal oxides and sulfates, such as MnsOa4, ZnO, and CuO.

Quantitative Data Presentation

The following tables summarize the quantitative data on the thermal decomposition of
Mancozeb and copper dithiocarbamate complexes based on available literature. A
hypothesized summary for the Mancopper system is also presented.

Table 1: Thermal Decomposition of Mancozeb in an Oxidative Atmosphere[5][6]

Solid
Decompositio Temperature Gaseous .
Mass Loss (%) Residuel/inter
n Stage Range (°C) Products .
mediates
Ethylene
CS2, H2S, SO2, )
1 155 - 226 ~28-30 thiourea, ZnS,
(6{0)
MnS
2&3 226 - 650 ~32-34 SOz, CO2 ZnO, MnSOa4
4 650 - 950 ~7-8 SOs3 Mn3Oa4, ZnO

Table 2: Thermal Decomposition of a Representative Copper(ll) Dithiocarbamate Complex in
an Oxidative Atmosphere[4][7]
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Solid
Decompositio Temperature Gaseous .
Mass Loss (%) Residuelinter
n Stage Range (°C) Products .
mediates
Organic
1 ~200 - 350 ~65-70 fragments, CSz, CusS
SO2
2 ~350 - 600 Variable SO2 CuSOa4
3 > 600 Variable SOs CuO

Table 3: Hypothesized Thermal Decomposition of a Mancopper System in an Oxidative

Atmosphere
. ) . Hypothesized Solid
Decomposition Approximate Temp. Hypothesized . .
Residuel/intermedia
Stage Range (°C) Gaseous Products ¢
es
Ethylene thiourea,
1 150 - 300 CSz, H2S, SOz, CO
MnS, ZnS, CuS
2 300 - 650 SOz, CO2 MnSOa, ZnO, CuSOa4
3 650 - 950 SOs Mn3Oa4, ZnO, CuO

Experimental Protocols

A standard methodology for investigating the thermal decomposition of a Mancopper complex
involves Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry
(DSC).

Sample Preparation

o Obtain a representative sample of the Mancopper formulation or a prepared mixture of
Mancozeb and a copper fungicide.

« If the sample is a solid, gently grind it into a fine, homogeneous powder using a mortar and
pestle.
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o Accurately weigh approximately 5-10 mg of the powdered sample into a ceramic (e.g.,
alumina) or platinum TGA crucible.

TGA-DSC Instrumentation and Parameters

e |nstrument: A simultaneous TGA-DSC instrument is used.

» Calibration: Calibrate the instrument for mass and temperature using appropriate standards
(e.g., calcium oxalate for mass loss, indium and zinc for temperature and enthalpy).[8]

e Atmosphere: The analysis can be run under an inert atmosphere (e.g., nitrogen or argon) or
an oxidative atmosphere (e.g., dry air). A typical flow rate is 50-100 mL/min.[8]

e Temperature Program:
o Equilibrate the sample at a starting temperature, typically 30-40°C.

o Heat the sample at a constant rate, commonly 10°C/min, to a final temperature of 900-
1000°C.[8]

o Data Acquisition: Continuously record the sample mass (TGA), the rate of mass change
(DTG), and the differential heat flow (DSC) as a function of temperature.

Evolved Gas Analysis (Optional)

For a more detailed analysis of the decomposition products, the TGA instrument can be
coupled to a mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR). This
allows for the identification of the gaseous species evolved at each stage of the decomposition.

Mandatory Visualizations
Hypothesized Decomposition Pathway

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


http://www.orientjchem.org/vol41no4/thermal-analysis-of-copper-metal-complexes-insights-from-tga-and-dsc/
http://www.orientjchem.org/vol41no4/thermal-analysis-of-copper-metal-complexes-insights-from-tga-and-dsc/
http://www.orientjchem.org/vol41no4/thermal-analysis-of-copper-metal-complexes-insights-from-tga-and-dsc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14648517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stage 3 (650-950°C)

Final Residue:

Stage 2 (300-650°C
8e 2 ( ) - Metal Oxides (Mn3O4, ZnO, CuO)

Decomposition

Intermediates:
Stage 1 (150-300°C) Oxidatin | - Metal Sulfates (MnSOs, CuSOs)

= - > - Metal Oxide (znO) | . ________
Intermediates: Gaseous Products:
Initial State Heat (Air) - Ethylene Thiourea SOs
Metal Sulfides (MnS, ZnS, CuS)
T

Mancopper Complex I G Products:
(Mancozeb + Cu-DTC) [N e asesoc”)i C'gzuc St
|
[ Gaseous Products:
CSz, HzS, SOz, CO

!

Click to download full resolution via product page

Caption: Hypothesized thermal decomposition pathway of a Mancopper system in an oxidative
atmosphere.

Experimental Workflow
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TGA-DSC Experimental Workflow

Sample Preparation
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Thermal Program Execution
(Heating at 10°C/min)

Data Acquisition
(TGA, DTG, DSC)

Data Analysis
(Identify Stages, Mass Loss, Thermal Events)

Evolved Gas Analysis (Optional)
(TGA-MS/FTIR)

Reporting
(Tables, Graphs, Interpretation)

Click to download full resolution via product page

Caption: A typical experimental workflow for the thermal analysis of a Mancopper complex
using TGA-DSC.

Conclusion

The thermal decomposition of Mancopper complexes, representing mixtures of Mancozeb and
copper-based fungicides, is a multi-stage process that is highly dependent on the atmospheric
conditions. While a definitive pathway for a specific mixed-metal complex requires empirical
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investigation, a robust hypothesis can be formulated based on the well-documented thermal
behavior of Mancozeb and copper dithiocarbamates. In an oxidative environment, the
decomposition proceeds through the formation of metal sulfides, followed by their oxidation to
sulfates and, ultimately, metal oxides at elevated temperatures, with the concurrent evolution of
various sulfur- and carbon-containing gases. The provided experimental protocols and
visualizations serve as a valuable resource for researchers and professionals in the fields of
materials science, environmental chemistry, and drug development for further investigation into
the thermal properties of these important agricultural compounds. Further research is
warranted to elucidate the precise kinetics and thermodynamics of decomposition for specific
Mancopper formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14648517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14648517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

